DEAD (Asp-Glu-Ala-Asp) box polypeptide 53 (502-513)

• sequence: EQSDQERAVEDF
• source: Homo sapiens (human)
• Synonym: DEAD (Asp-Glu-Ala-Asp) box polypeptide 53 (502-513)

Description

Probable ATP-dependent RNA helicase DDX53

Scientific Research Applications

Role in Tumor Biology and Immunotherapy

DEAD (Asp-Glu-Ala-Asp) box polypeptides like DDX43 and DDX4 have been implicated in various aspects of tumor biology including malignant proliferation, drug resistance, and neoplasm immunotherapy. DDX43, in particular, has been found overexpressed in various solid tumors and some hematologic malignancies, with its gene promoter hypomethylation correlated with the prognosis of diseases like chronic myeloid leukemia, acute myeloid leukemia, and myelodysplastic syndrome (Chen & Lin, 2015). DDX4 has been investigated for its role in ovarian cancer, showing colocalization with the cancer stem cell marker CD133 and suggesting its significance in cancer stem cells (Kim et al., 2014).

Involvement in the Type I Interferon Signaling Pathway

DEAD box polypeptide 41 (DDX41) is known as an intracellular DNA sensor in dendritic cells. In studies involving porcine DDX41, it was shown to induce IFN-β by activating transcription factors IRF3 and NF-κB, playing a role in the double-stranded DNA-virus-mediated type I IFN signaling pathway (Zhu et al., 2014).

Interaction with Cellular Processes and RNA Metabolism

DDX3X, a member of the DEAD-box RNA helicase subfamily, is known for its involvement in mRNA metabolism, including translation initiation and regulation of translation initiation complex factors. It has been linked to various cellular processes beyond its initially identified functions, suggesting its role in tumor proliferation, migration, invasion, drug resistance, and cancer stemness in many types of cancers (Lin, 2019).